2-[(3R*,4R*)-4-cyclobutyl-4-hydroxy-3-methylpiperidin-1-yl]-1-(1-methyl-1H-pyrrol-2-yl)-2-oxoethanone

• IUPAC Name: 1-[(3R,4R)-4-cyclobutyl-4-hydroxy-3-methylpiperidin-1-yl]-2-(1-methylpyrrol-2-yl)ethane-1,2-dione
• InChI: InChI=1S/C17H24N2O3/c1-12-11-19(10-8-17(12,22)13-5-3-6-13)16(21)15(20)14-7-4-9-18(14)2/h4,7,9,12-13,22H,3,5-6,8,10-11H2,1-2H3/t12-,17+/m1/s1
• InChI Key: LVELVTRHRJPUBT-PXAZEXFGSA-N
• Canonical SMILES: CC1CN(CCC1(C2CCC2)O)C(=O)C(=O)C3=CC=CN3C
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C2CCC2)O)C(=O)C(=O)C3=CC=CN3C
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

2-[(3R*,4R*)-4-cyclobutyl-4-hydroxy-3-methylpiperidin-1-yl]-1-(1-methyl-1H-pyrrol-2-yl)-2-oxoethanone is a useful research compound. Its molecular formula is C17H24N2O3 and its molecular weight is 304.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 304.17869263 g/mol and the complexity rating of the compound is 463. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Electrochemical Properties and Applications

The compound's derivatives have been explored for their potential in electrochemical applications. For instance, TEMPO-contained polypyrrole derivatives, similar in structure to the target compound, have been studied for use as cathode materials in organic radical batteries. These derivatives exhibit reversible redox reactions and demonstrate promising electrochemical performances, attributed to their conductive main chains and flexible linking side chains, enhancing charge carrier transportation (Xu et al., 2014).

Synthesis and Structural Analysis

The synthesis process of compounds structurally related to 2-[(3R*,4R*)-4-cyclobutyl-4-hydroxy-3-methylpiperidin-1-yl]-1-(1-methyl-1H-pyrrol-2-yl)-2-oxoethanone has been a focus of research. These studies involve understanding the stereochemistry and developing efficient synthesis methods for related compounds, such as pyrrolidines and piperidines, which are significant in medicinal chemistry (Pippel et al., 2010; Udry et al., 2014).

Molecular and Chemical Properties

The study of the molecular structure and chemical properties of similar compounds has been conducted. This includes the analysis of their crystal structure and bonding characteristics, providing insights into their chemical behavior and potential applications (Dinçer et al., 2005).

Potential in Organic Synthesis and Medicinal Chemistry

The compound and its derivatives show promise in organic synthesis and medicinal chemistry. Research has focused on the synthesis of novel structures, exploring their potential as antimicrobial agents, and understanding their fluorescence properties, which could be significant in developing new therapeutic tools and materials (Hublikar et al., 2019; Mizuyama et al., 2008).